Cas no 314771-88-5 ((S)-N-(3-Chloro-4-fluorophenyl)-6-nitro-7-(tetrahydrofuran-3-yloxy)quinazolin-4-amine)

• Product Name: (S)-N-(3-Chloro-4-fluorophenyl)-6-nitro-7-(tetrahydrofuran-3-yloxy)quinazolin-4-amine
• CAS No: 314771-88-5
• MF: C₁₈H₁₄ClFN₄O₄
• MW: 404.779566287994
• MDL: MFCD18642924
• CID: 835854
• Update Time: 2025-04-19

(S)-N-(3-Chloro-4-fluorophenyl)-6-nitro-7-(tetrahydrofuran-3-yloxy)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N-(3-chloro-4-fluorophenyl)-6-nitro-7-[[(3S)-tetrahydro-3-furanyl]oxy]-
• (S)-N-(3-Chloro-4-fluorophenyl)-6-nitro-7-((tetrahydrofuran-3-yl)oxy)quinazolin-4-amine
• (S)-N-(3-CHLORO-4-FLUOROPHENYL)-6-NITRO-7-(TETRAHYDROFURAN-3-YLOXY)QUINAZOLIN-4-AMINE
• 4-QuinazolinaMine, N-(3-chloro-4-fluorophenyl)-6-nitro-7-[[(3S)-tetrahydro-3-furanyl]oxy]-
• Afatinib BIBW2992 Intermediate3
• N-(3-chloro-4-fluorophenyl)-6-nitro-7-[(3S)-oxolan-3-yl]oxyquinazolin-4-amine
• N-(3-chloro-4-fluorophenyl)-6-nitro-7-[[(3S)-tetrahydro-3-furanyl]oxy]-4-quinazolinamine
• Micafungin Sodium
• QC-4531
• 7-((S)-tetrahydrofuran-3-yloxy)-4-(3-chloro-4-fluorophenyl)amino-6-nitroquinazoline
• 4-Quinazolinamine,N-(3-chloro-4-fluorophenyl)-6-nitro-7-[[(3S)-tetrahydro-3-furanyl]oxy]-
• Afatinib Impurity 1
• (S)-N-(3-Chloro-4-fluorophenyl)-6-nitro-7-(tetrahydrofuran-3-yloxy)quinazolin-4-amine

• MDL： MFCD18642924
• Inchi： 1S/C18H14ClFN4O4/c19-13-5-10(1-2-14(13)20)23-18-12-6-16(24(25)26)17(7-15(12)21-9-22-18)28-11-3-4-27-8-11/h1-2,5-7,9,11H,3-4,8H2,(H,21,22,23)/t11-/m0/s1
• InChI Key： UXAZURVGMXJLSO-NSHDSACASA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)O[C@@H]1COCC1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 404.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.534±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.1E-5 g/L) (25 ºC),
• PSA: 102.09000
• LogP: 4.83800

(S)-N-(3-Chloro-4-fluorophenyl)-6-nitro-7-(tetrahydrofuran-3-yloxy)quinazolin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C